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Compound of Interest

Compound Name: Coelenterazine 400a

Cat. No.: B160112 Get Quote

Essential protocols for the safe handling, storage, and disposal of Coelenterazine 400a are

critical for ensuring laboratory safety and maintaining the integrity of your research. This guide

provides immediate, procedural, and step-by-step guidance for researchers, scientists, and

drug development professionals.

Coelenterazine 400a is a key reagent in bioluminescence resonance energy transfer (BRET)

assays, widely used in drug discovery and the study of protein-protein interactions.[1][2] While

invaluable, proper handling is paramount as it can pose potential hazards. This material should

be considered hazardous until further information is available.[3]

Hazard Identification and Safety Precautions
Safety data sheets indicate that Coelenterazine 400a can cause skin and serious eye

irritation.[4] It may also cause respiratory irritation and may be harmful if inhaled, ingested, or

absorbed through the skin.[4] Therefore, adherence to the following personal protective

equipment (PPE) guidelines is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

potential irritation.[4][5]

Eye Protection
Safety glasses or chemical

goggles

To protect against splashes

and dust particles causing

serious eye irritation.[4][5]

Respiratory Protection

NIOSH-approved respirator or

self-contained breathing

apparatus

Recommended when handling

the powder outside of a

ventilated enclosure to avoid

respiratory tract irritation.[4]

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Chemical and Physical Properties
A clear understanding of Coelenterazine 400a's properties is essential for its proper use and

storage.
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Property Value

Molecular Formula C₂₆H₂₁N₃O

Molecular Weight 391.5 g/mol [3][6]

Appearance Crystalline solid[3]

Solubility

Soluble in methanol and ethanol.[2][3] Not

recommended for dissolution in DMSO due to

potential oxidation.[3]

Storage Temperature

-20°C is recommended for both short and long-

term storage.[1][2][3] For extended storage,

-80°C is also an option.[1]

Stability

Stable for at least one year when stored as a

dry powder at -20°C, protected from light and

moisture.[1] Stock solutions in appropriate

solvents can also be stable for at least a year at

-20°C or below.[1][6]

Operational Plan: From Receipt to Disposal
A systematic workflow is crucial for minimizing risks associated with Coelenterazine 400a.

1. Receiving and Storage:

Upon receipt, immediately transfer the container to a designated storage area.

Store at -20°C in a tightly sealed, light-proof container, preferably under an inert gas like

Argon.[1][2]

Log the date of receipt and expected expiration.

2. Preparation of Stock Solutions:

All handling of the solid compound should be performed in a chemical fume hood or a

ventilated enclosure to avoid inhalation of dust.[4]
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Don appropriate PPE before handling the material.

To prepare a stock solution, dissolve the crystalline solid in an appropriate solvent such as

methanol or ethanol.[2][3] It is recommended to use an inert gas to purge the solvent to

prevent oxidation.[3]

For maximum solubility and stability, specialized commercial solvents may also be used.[1]

3. Experimental Use:

When diluting for working solutions, it is best to prepare them fresh for each experiment to

ensure optimal activity, as the compound can oxidize in aqueous solutions over time.[1]

Always handle solutions with the same level of precaution as the solid material, using

appropriate PPE.

4. Disposal Plan:

Dispose of unused Coelenterazine 400a and any contaminated materials (e.g., pipette tips,

tubes) as chemical waste.

All disposal must be in accordance with local, state, and federal regulations.

Consult your institution's environmental health and safety (EHS) department for specific

disposal protocols.

First Aid Procedures
In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids apart. Seek immediate medical attention.[4]

Skin Contact: Wash the affected area with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical

advice.[4]
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed by medical

personnel. Seek immediate medical attention.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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